Cas no 1542216-06-7 (3-Pyridinol, 4,5-diamino-)

• Product Name: 3-Pyridinol, 4,5-diamino-
• CAS No: 1542216-06-7
• MF: C₅H₇N₃O
• MW: 125.128580331802
• CID: 2135178
• Update Time: 2023-08-04

3-Pyridinol, 4,5-diamino- Chemical and Physical Properties

Names and Identifiers

• 4,5-diamino-3-Pyridinol
• 3-Pyridinol, 4,5-diamino-

• Inchi： 1S/C5H7N3O/c6-3-1-8-2-4(9)5(3)7/h1-2,9H,6H2,(H2,7,8)
• InChI Key： HOXZEGQWKXRESD-UHFFFAOYSA-N
• SMILES： OC1=CN=CC(=C1N)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 98.2
• Topological Polar Surface Area: 85.2